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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

ATTO 647 and its structural variant, ATTO 647N, are high-performance fluorescent dyes widely

utilized in the red spectral region for labeling proteins, nucleic acids, and other biomolecules.

Their exceptional photostability, high fluorescence quantum yield, and strong absorption make

them ideal for demanding applications such as super-resolution microscopy, single-molecule

detection, and flow cytometry.[1][2][3] Proper handling, including correct solubilization and

storage, is paramount to ensure the integrity and performance of these sensitive reagents. This

guide provides an in-depth overview of the solubility characteristics and recommended storage

conditions for ATTO 647 dyes.

Dye Characteristics
ATTO 647 is a zwitterionic dye, carrying a net neutral charge, while ATTO 647N is a cationic

dye that possesses a net positive charge of +1 after conjugation to a substrate.[4][5] Both dyes

exhibit fluorescence that is largely independent of pH in the typical application range of 2 to 11.

However, ATTO 647 is noted to be pH-sensitive, being stable up to pH 8 but slowly degrading

at higher pH levels.[4][5] A key advantage of ATTO 647N is its enhanced resistance to ozone

degradation compared to cyanine dyes, making it particularly suitable for microarray

applications.[3]
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While often described as having "good water solubility," precise quantitative values for the

aqueous solubility of unconjugated ATTO 647 dyes are not readily available in public

datasheets. However, their hydrophilic nature makes them suitable for labeling reactions in

aqueous solutions. For creating concentrated stock solutions, polar organic solvents are

recommended.

Solubility in Organic Solvents
ATTO 647 dyes are readily soluble in a variety of polar organic solvents. The choice of solvent

is critical, especially for reactive forms of the dye like NHS esters and maleimides, as the

presence of nucleophilic impurities can compromise the dye's reactivity and stability.[4]

Anhydrous (dry) solvents are essential for preparing stock solutions of reactive dyes.

Table 1: Recommended Solvents for ATTO 647 Dye Stock Solutions

Solvent Recommended Use Typical Concentrations

Dimethylformamide (DMF)

Preparation of NHS ester and

maleimide stock solutions for

labeling reactions.

2 mg/mL[5], 10 mg/mL[6]

Dimethyl sulfoxide (DMSO)

Preparation of NHS ester and

maleimide stock solutions for

labeling reactions.

2 mg/mL[5], 10 mM

Acetonitrile
Preparation of NHS ester and

maleimide stock solutions.
Not specified

Dichloromethane

Recommended for preparing

stock solutions of ATTO-dye

labeled phospholipids.

Not specified

Methanol

Recommended for preparing

stock solutions of phalloidin

conjugates.[4]

Not specified
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Proper storage is crucial to maintain the long-term stability and performance of ATTO 647 dyes

and their conjugates. Recommendations vary for the dye in its solid form, as a stock solution,

and after conjugation to a biomolecule.

Unconjugated Dye
Table 2: Storage Conditions for Unconjugated ATTO 647 Dye

Form Temperature
Light
Conditions

Duration
Additional
Notes

Solid

(lyophilized)
-20°C[4][5]

Protected from

light[4][5]

At least 3

years[4]

Shipped at

ambient

temperature.

Equilibrate vial to

room

temperature

before opening

to prevent

moisture

condensation.[4]

Organic Stock

Solution (e.g., in

DMSO, DMF)

-20°C
Protected from

light
Up to 2-4 weeks

Should be

prepared fresh

before use.[5]

Stability is limited

and depends on

solvent purity.[4]

Avoid repeated

freeze-thaw

cycles.

Conjugated Dye
The storage conditions for ATTO 647-labeled biomolecules are generally dictated by the

stability requirements of the biomolecule itself.

Table 3: Storage Conditions for ATTO 647-Conjugated Biomolecules
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Storage
Type

Temperatur
e

Light
Conditions

Preservativ
e

Duration
Additional
Notes

Short-term 4°C
Protected

from light

2 mM Sodium

Azide can be

added.[5]

Several

months[5]

Long-term
-20°C or

-80°C

Protected

from light

Several

months to

years

Store in

aliquots to

avoid

repeated

freeze-thaw

cycles.[5]

After long-

term storage,

centrifuge the

solution to

remove any

aggregates

before use.[5]

Experimental Protocols
Protocol for Preparation of ATTO 647 NHS Ester Stock
Solution
This protocol outlines the steps for dissolving ATTO 647 NHS ester to create a stock solution

for protein labeling.

Equilibration: Before opening, allow the vial of solid ATTO 647 NHS ester to equilibrate to

room temperature for at least 15-20 minutes. This is a critical step to prevent moisture from

condensing onto the reactive dye, which can lead to hydrolysis and inactivation.

Solvent Selection: Use anhydrous, amine-free dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO).[5] The purity of the solvent is crucial for the stability of the reactive dye.

Dissolution: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired concentration. A typical concentration for a stock solution is 2 mg/mL (e.g., add 500
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µL of solvent to 1 mg of dye).[5]

Mixing: Vortex the vial thoroughly until the dye is completely dissolved.

Storage and Use: This stock solution should ideally be prepared fresh immediately before

use.[5] If short-term storage is necessary, it can be stored at -20°C for up to two weeks,

protected from light and moisture.[6]
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Workflow for Handling and Storing ATTO 647 Dye

Receiving and Initial Storage

Stock Solution Preparation

Labeling and Conjugate Storage

Receive Solid Dye

Equilibrate to Room Temp

Dissolve in Anhydrous
Organic Solvent (e.g., DMSO)

Store Solid at -20°C
(Protected from Light)

For Use

Perform Labeling Reaction

Store Stock at -20°C
(Max 2-4 Weeks)

Purify Conjugate

Short-term Storage
(4°C with Azide)

Long-term Storage
(-20°C / -80°C in Aliquots)
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Experimental Workflow for Protein Labeling with ATTO 647 NHS Ester

Protein Preparation Dye Preparation

Labeling Reaction

Purification

Final Product

Prepare Protein Solution
in Amine-Free Buffer

(e.g., PBS, pH 7.2-8.3)

Mix Protein and Dye Solutions

Prepare Fresh ATTO 647
NHS Ester Stock Solution
(e.g., 2 mg/mL in DMSO)

Incubate at Room Temperature
(30-60 min)

Separate Conjugate from
Free Dye via Gel Filtration

(e.g., Sephadex G-25)

Purified ATTO 647-Labeled
Protein Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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